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Compound of Interest

Compound Name: (S)-1-(3-methoxyphenyl)ethanol

Cat. No.: B170059 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate, and logistical information for the safe

handling and disposal of (S)-1-(3-methoxyphenyl)ethanol, a crucial step in maintaining a

secure research environment. The following procedural guidance is designed to be a preferred

resource, building a foundation of trust through value-added information beyond the product

itself.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling (S)-1-(3-methoxyphenyl)ethanol, a comprehensive approach to personal

protection is critical to minimize exposure and ensure safety. The primary hazards associated

with this compound include it being harmful if swallowed, causing skin irritation, causing serious

eye irritation, and potentially causing respiratory irritation.[1]

Engineering Controls: All handling of (S)-1-(3-methoxyphenyl)ethanol should be conducted in

a well-ventilated area. For procedures that may generate aerosols or involve heating, a

certified chemical fume hood is mandatory.

Personal Protective Equipment: A multi-faceted PPE strategy is required:
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Eye and Face Protection: Chemical safety goggles or glasses that meet the ANSI Z.87.1

1989 standard are essential.[2] In situations with a risk of splashing, a face shield worn over

safety glasses is required.[2]

Skin Protection:

Gloves: Disposable nitrile gloves are recommended for providing short-term protection

against a broad range of chemicals.[2] It is crucial to inspect gloves for any defects before

use and to change them immediately upon any sign of contamination.[2] Never reuse

disposable gloves.

Lab Coat: A flame-resistant lab coat, fully buttoned, should be worn to protect against

accidental splashes.[2]

Clothing and Footwear: Wear long pants and closed-toe, closed-heel shoes to ensure full

skin coverage.[2] Polyester and acrylic clothing should be avoided.[2]

Respiratory Protection: While generally not required in a well-ventilated area, if engineering

controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved

respirator is necessary.[2] This requires annual medical evaluations and fit testing.[2]

Quantitative Safety Data
The following table summarizes the available quantitative data for 1-(3-methoxyphenyl)ethanol.

It is important to note that specific occupational exposure limits have not been established for

this compound.

Parameter Value Source

GHS Hazard Statements H302, H315, H319, H335 --INVALID-LINK--

Signal Word Warning --INVALID-LINK--

Physical Form Liquid --INVALID-LINK--

Boiling Point 248.3°C at 760 mmHg --INVALID-LINK--

Flash Point 103.7 ± 16.9°C --INVALID-LINK--

Storage Temperature 4°C --INVALID-LINK--
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Operational Plan for Handling
A systematic approach to handling (S)-1-(3-methoxyphenyl)ethanol is crucial for minimizing

risk. The following step-by-step protocol should be followed:

1. Preparation:

Ensure the work area is clean and uncluttered.
Verify that a chemical fume hood is operational.
Assemble all necessary materials and equipment.
Don the appropriate personal protective equipment as outlined above.

2. Handling:

Perform all manipulations of the compound within the chemical fume hood.
Avoid direct contact with the skin, eyes, and clothing.
Use appropriate tools (e.g., spatulas, pipettes) to handle the material.
Keep containers tightly sealed when not in use.

3. Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the
compound.
Properly dispose of all waste materials according to the disposal plan.
Remove and dispose of gloves properly.
Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.

Disposal Plan
Proper disposal of (S)-1-(3-methoxyphenyl)ethanol and any contaminated materials is a

critical component of laboratory safety and environmental responsibility.

Waste Segregation:

Liquid Waste: Collect all liquid waste containing (S)-1-(3-methoxyphenyl)ethanol in a

dedicated, properly labeled, and sealed waste container. Do not mix with other incompatible

waste streams.
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Solid Waste: Any contaminated solid waste, such as pipette tips, gloves, and paper towels,

should be collected in a separate, clearly labeled hazardous waste container.

Disposal Procedure:

All waste must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on waste pickup and disposal procedures.

Never pour (S)-1-(3-methoxyphenyl)ethanol down the drain.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

(S)-1-(3-methoxyphenyl)ethanol.
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Caption: Workflow for safe handling and disposal of (S)-1-(3-methoxyphenyl)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b170059?utm_src=pdf-body-img
https://www.benchchem.com/product/b170059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b170059?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987eb97e
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b170059#personal-protective-equipment-for-handling-s-1-3-methoxyphenyl-ethanol
https://www.benchchem.com/product/b170059#personal-protective-equipment-for-handling-s-1-3-methoxyphenyl-ethanol
https://www.benchchem.com/product/b170059#personal-protective-equipment-for-handling-s-1-3-methoxyphenyl-ethanol
https://www.benchchem.com/product/b170059#personal-protective-equipment-for-handling-s-1-3-methoxyphenyl-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170059?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

